(E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C22H25N3O/c1-5-25(6-2)20-12-10-18(11-13-20)14-19(15-23)22(26)24-21-16(3)8-7-9-17(21)4/h7-14H,5-6H2,1-4H3,(H,24,26)/b19-14+
• InChI Key: YTLXHEOLRRKZCE-XMHGGMMESA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=C(C=CC=C2C)C
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=C(C=CC=C2C)C
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

(E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide is a chemical compound that belongs to the class of Nitrile Compounds. It is commonly known as DABCYL and is used in various scientific research applications.

Mechanism of Action

The mechanism of action of (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide is based on its ability to act as a fluorescent probe. The compound is excited by light of a specific wavelength, which causes it to emit light of a different wavelength. The emitted light can be measured to determine the activity of enzymes or other biological molecules.
Biochemical and Physiological Effects:
(E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide is not known to have any direct biochemical or physiological effects. However, it is used to study the activity of enzymes and other biological molecules, which can have important biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide in lab experiments is its ability to act as a fluorescent probe. This allows for the measurement of enzyme activity and other biological processes in real-time. However, one limitation of using this compound is its cost, which can be relatively high compared to other fluorescent probes.

Future Directions

There are many future directions for the use of (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide in scientific research. One area of focus is the development of new diagnostic assays for diseases such as cancer and Alzheimer's disease. Another area of focus is the study of enzyme-catalyzed reactions and the development of new drugs that target these enzymes. Additionally, (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide can be used to study the structure and function of biological molecules, such as proteins and nucleic acids.

Synthesis Methods

The synthesis of (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide can be achieved by the reaction of 4-(diethylamino)benzaldehyde with 2,6-dimethylphenylacetonitrile in the presence of a base such as sodium hydroxide. The reaction results in the formation of (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide as a yellow solid.

Scientific Research Applications

(E)-2-cyano-3-[4-(diethylamino)phenyl]-N-(2,6-dimethylphenyl)prop-2-enamide is commonly used in scientific research as a fluorescent probe. It is used to study the mechanism of enzyme-catalyzed reactions and to measure the activity of enzymes. It is also used in the development of diagnostic assays for diseases such as cancer and Alzheimer's disease.